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Chemical Profile and Data of a Related Compound

The search results do not contain vapour pressure data for the specific compound you requested. However,

they provide a detailed synthetic procedure for a closely related chemical: β-Dimethylaminopropiophenone

hydrochloride [1] [2].

The provided information for this related compound is summarized in the table below.

Property Details for β-Dimethylaminopropiophenone Hydrochloride

Chemical Names β-Dimethylaminopropiophenone hydrochloride; Propiophenone, β-

dimethylamino-, hydrochloride [1].

CAS Registry
Number

879-72-1 [1]

Molecular Formula C₁₁H₁₅NO·HCl (from component names)

Synthetic Route Mannich reaction [1].

Reactants Acetophenone, Dimethylamine hydrochloride, Paraformaldehyde [1] [2].
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Property Details for β-Dimethylaminopropiophenone Hydrochloride

Solvent 95% Ethanol [1] [2].

Reaction Time 2 hours [1] [2].

Crude Yield 68-72% [1] [2].

Melting Point Crude: 138-141°C; Purified: 155-156°C [1] [2].

Recrystallization Dissolve in hot 95% Ethanol, add acetone slowly [1] [2].

The synthesis of the related compound involves a classic Mannich reaction [1]. The following workflow

diagram outlines the key steps and reagents involved in this laboratory preparation.
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Diagram 1: Synthetic workflow for β-Dimethylaminopropiophenone hydrochloride.

A Framework for Vapour Pressure Determination

For your target compound, alpha,alpha-dimethyl beta-(dimethylamino)propiophenone hydrochloride, I

propose a multi-method experimental approach to determine its vapour pressure, as no direct data was found.

Recommended Experimental Methodologies

Thermogravimetric Analysis (TGA): Use a method where weight loss of the sample is measured
under controlled temperature and gas flow. Vapour pressure can be calculated from the rate of

evaporation [3].
Knudsen Effusion Method: Ideal for low vapour pressure measurements of solid pharmaceuticals.

This method measures the mass of gas effusing from a cell and is suitable for early-stage drug
compounds with limited solubility [3].

Gas Chromatography (GC) Retention Time Method: A relative method where the compound's
retention time is compared to standards with known vapour pressures. This is useful for quick

comparison rather than absolute measurement [3].
Prediction via Group Contribution Methods: Computational models can provide estimates, but

these must be validated experimentally for reliable data.

Step-by-Step Workflow for Measurement

The following flowchart outlines a logical pathway for characterizing and determining the vapour pressure of

your compound, integrating both its synthesis and subsequent analysis.
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Diagram 2: A logical workflow for vapour pressure determination.
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Critical Data to Report

When publishing your findings, ensure you include this essential experimental data for reproducibility and

reliability:

Parameter Details to Report

Purity Analytical method (e.g., HPLC) and percentage.

Solid-State Form Whether it is a crystalline or amorphous solid.

Temperature Range The minimum and maximum temperatures tested.

Experimental Uncertainty Standard deviation or confidence interval.

Method Validation Results from a standard reference material.

Navigating the Data Gap

The absence of published data presents a common challenge in pharmaceutical R&D. Focusing on a well-

defined experimental protocol, as outlined above, will generate the necessary primary data for your

development files. The closely related compound's successful synthesis via the Mannich reaction strongly

suggests a viable pathway to produce your target molecule for subsequent testing [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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